Cas no 1076198-71-4 (5-ACETOXY ANAGRELIDE)

• Product Name: 5-ACETOXY ANAGRELIDE
• CAS No: 1076198-71-4
• MF: C₁₂H₉Cl₂N₃O₃
• MW: 314.124160528183
• CID: 824203
• Update Time: 2026-04-29

5-ACETOXY ANAGRELIDE Chemical and Physical Properties

Names and Identifiers

• 5-ACETOXY ANAGRELIDE
• (6,7-dichloro-2-oxo-5,10-dihydro-3H-imidazo[2,1-b]quinazolin-5-yl) acetate

Computed Properties

• Exact Mass: 313.00200
• Monoisotopic Mass: 313.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71A^2

Experimental Properties

• PSA: 74.49000
• LogP: 1.63740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-ACETOXY ANAGRELIDE

5-ACETOXY ANAGRELIDE: A Comprehensive Overview of CAS No. 1076198-71-4

5-Acetoxy Anagrelide (CAS No. 1076198-71-4) is a derivative of anagrelide, a well-known pharmaceutical compound primarily used in the treatment of essential thrombocythemia (ET). This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, clinical applications, and the latest research findings related to 5-Acetoxy Anagrelide.

Chemical Structure and Properties

The chemical structure of 5-Acetoxy Anagrelide is characterized by the presence of an acetoxy group at the 5-position of the anagrelide molecule. The molecular formula is C₁₆H₁₈N₂O₄, with a molecular weight of approximately 302.32 g/mol. This modification introduces additional hydrophobicity and alters the pharmacokinetic profile of the compound, potentially enhancing its bioavailability and therapeutic efficacy.

The acetoxy group is known to influence the stability and reactivity of the molecule, making it an important consideration in drug design and development. Recent studies have shown that the acetoxy modification can improve the solubility and permeability of anagrelide, which are critical factors for its absorption and distribution in the body.

Pharmacological Properties

5-Acetoxy Anagrelide exhibits similar pharmacological properties to its parent compound, anagrelide. It primarily acts as a platelet-lowering agent by inhibiting megakaryocyte maturation and platelet production. This mechanism is crucial for managing conditions such as essential thrombocythemia, where excessive platelet production can lead to increased risk of thrombotic events.

Clinical trials have demonstrated that 5-Acetoxy Anagrelide effectively reduces platelet counts without significantly affecting other blood cell lines. Additionally, it has shown promise in reducing symptoms associated with ET, such as headache, dizziness, and fatigue. The compound's selective action on megakaryocytes minimizes adverse effects on other hematopoietic cells, making it a safer alternative to traditional treatments.

Clinical Applications

The primary clinical application of 5-Acetoxy Anagrelide is in the management of essential thrombocythemia. Essential thrombocythemia is a chronic myeloproliferative neoplasm characterized by elevated platelet counts, which can lead to serious complications such as thrombosis and hemorrhage. Treatment with 5-Acetoxy Anagrelide helps to normalize platelet levels and reduce the risk of these complications.

Clinical trials have also explored the potential use of 5-Acetoxy Anagrelide in other conditions involving excessive platelet production, such as polycythemia vera and primary myelofibrosis. Preliminary results suggest that it may be effective in these settings as well, although further research is needed to confirm these findings.

Latest Research Findings

Recent research has shed light on the molecular mechanisms underlying the therapeutic effects of 5-Acetoxy Anagrelide. Studies have shown that it selectively targets c-Mpl, a receptor involved in megakaryocyte maturation and platelet production. By inhibiting c-Mpl signaling, 5-Acetoxy Anagrelide effectively reduces platelet counts without affecting other hematopoietic processes.

In addition to its platelet-lowering effects, 5-Acetoxy Anagrelide has been found to possess anti-inflammatory properties. Research has demonstrated that it can modulate cytokine production and reduce inflammation in various tissues, which may contribute to its overall therapeutic benefits.

Safety and Side Effects

The safety profile of 5-Acetoxy Anagrelide is generally favorable when used at recommended doses. Common side effects include gastrointestinal symptoms such as nausea, diarrhea, and abdominal pain. These side effects are usually mild and transient, resolving spontaneously or with symptomatic treatment.

Rare but serious side effects may include cardiac arrhythmias and liver function abnormalities. Regular monitoring of cardiac function and liver enzymes is recommended during treatment with 5-Acetoxy Anagrelide, especially in patients with pre-existing cardiovascular or hepatic conditions.

Conclusion

5-Acetoxy Anagrelide (CAS No. 1076198-71-4) represents a promising therapeutic option for managing essential thrombocythemia and other conditions involving excessive platelet production. Its unique chemical structure and pharmacological properties make it an attractive candidate for further clinical development. Ongoing research continues to explore its full potential and optimize its use in clinical practice.